4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol

• IUPAC Name: 4-[(5,6-diphenylpyrazin-2-yl)-propan-2-ylamino]butan-1-ol
• InChI: InChI=1S/C23H27N3O/c1-18(2)26(15-9-10-16-27)21-17-24-22(19-11-5-3-6-12-19)23(25-21)20-13-7-4-8-14-20/h3-8,11-14,17-18,27H,9-10,15-16H2,1-2H3
• InChI Key: PKBSUZWFQXNCSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCCCO)C1=CN=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol
• CAS RN: 475086-75-0

Description

“4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol” is a chemical compound with the CAS Number: 475086-75-0. It has a molecular weight of 361.49 and is a solid at room temperature.

Synthesis Analysis

The synthesis of this compound involves the use of cetyltrimethylammonium bromide and sodium hydroxide in water and toluene at 5°C for 5 hours. Another method involves the use of tetrabutyl-ammonium chloride and sodium hydroxide in water and toluene at 0 - 10°C for 1 hour.

Molecular Structure Analysis

The molecular formula of this compound is C23H27N3O. Unfortunately, the specific details about its molecular structure are not available in the search results.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 361.49 and a molecular formula of C23H27N3O.

Scientific Research Applications

Pharmaceutical Manufacturing

. It is an intermediate in the synthesis process, hence the name “Selexipag intermediate”.

Bioanalytical Studies

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Pharmacokinetic Studies

The compound has been used in pharmacokinetic studies. .

Development of Analytical Methods

The compound has been used in the development of new analytical methods. .

Safety and Toxicity Studies

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Chemical Synthesis

The compound is used in chemical synthesis. .

Development of Novel Polymorphs

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Material Science Research

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Mechanism of Action

While the specific mechanism of action for this compound is not detailed in the search results, it is structurally similar to Selexipag, an orally available prostacyclin (PGI2) receptor (IP receptor) agonist that is used for the treatment of pulmonary arterial hypertension.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301 (IF SWALLOWED), P302 (IF ON SKIN), P305 (IF IN EYES), P312 (Call a POISON CENTER or doctor/physician if you feel unwell), P338 (Remove contact lenses if present and easy to do – continue rinsing), P351 (Rinse cautiously with water for several minutes), and P352 (Wash with plenty of soap and water).

Synthesis routes and methods

Procedure details

30 g of 2-chloro-5,6-diphenylpyrazine and 131.22 g of 4-(isopropylamino)-1-butanol were mixed and then heated with stirring at 190° C. for 10 hours. The reaction solution was air-cooled, poured into water, extracted with diethyl ether, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography to obtain 22.96 g of the desired compound as a colorless crystal having a melting point of 102 to 103° C.